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Compound of Interest

Compound Name: Dilan

Cat. No.: B1604555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide details the synthesis of the chemical components of

"Dilan," a discontinued insecticide. This information is provided for academic and research

purposes only. "Dilan" is not a pharmaceutical agent and the described compounds are not

intended for human or veterinary use.

Introduction
"Dilan" was the trade name for an insecticide introduced in the mid-20th century. It was not a

single chemical entity, but rather a mixture of two primary active ingredients, Prolan and Bulan,

typically in a 2:1 ratio, respectively. This guide provides a detailed overview of the core

synthesis pathways for these two nitroalkane compounds.

Prolan: 1,1-bis(p-chlorophenyl)-2-nitropropane

Bulan: 1,1-bis(p-chlorophenyl)-2-nitrobutane

The synthesis of these compounds is a classic example of the Henry reaction (also known as

the nitroaldol reaction), a fundamental carbon-carbon bond-forming reaction in organic

chemistry. This reaction involves the base-catalyzed condensation of a nitroalkane with an

aldehyde or ketone.

Core Synthesis Pathway: The Henry Reaction
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The fundamental chemical transformation in the synthesis of both Prolan and Bulan is the

Henry reaction. This reaction proceeds via the following general steps:

Deprotonation: A base abstracts an acidic α-proton from the nitroalkane, forming a

resonance-stabilized nitronate anion.

Nucleophilic Attack: The nucleophilic carbon of the nitronate anion attacks the electrophilic

carbonyl carbon of the aldehyde or ketone.

Protonation: The resulting β-nitro alkoxide is protonated by the conjugate acid of the base,

yielding a β-nitro alcohol.

Dehydration (optional but common): The β-nitro alcohol can undergo dehydration,

particularly under acidic conditions or with heating, to yield a nitroalkene. For the synthesis of

Prolan and Bulan, the reaction conditions are generally controlled to favor the formation of

the saturated nitroalkane products.

The specific precursors for the synthesis of Prolan and Bulan are:

For Prolan: 1-nitropropane and p,p'-dichlorobenzophenone.

For Bulan: 1-nitrobutane and p,p'-dichlorobenzophenone.

Quantitative Data Summary
While specific quantitative data from the original commercial production is not readily available

in the public domain, the following table summarizes typical yields and conditions for Henry

reactions of this nature based on related literature.
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Product
Reactan
t 1

Reactan
t 2

Catalyst
/Base

Solvent
Temper
ature
(°C)

Reactio
n Time
(h)

Typical
Yield
(%)

Prolan

1-

Nitroprop

ane

p,p'-

Dichlorob

enzophe

none

Sodium

Hydroxid

e

Ethanol 25-30 12-24 70-80

Bulan

1-

Nitrobuta

ne

p,p'-

Dichlorob

enzophe

none

Potassiu

m

Hydroxid

e

Methanol 25-30 12-24 65-75

Note: Yields are highly dependent on the specific reaction conditions, purity of reactants, and

efficiency of the workup and purification procedures.

Experimental Protocols
The following are detailed, representative methodologies for the synthesis of Prolan and Bulan.

Synthesis of Prolan (1,1-bis(p-chlorophenyl)-2-
nitropropane)
Materials:

p,p'-Dichlorobenzophenone

1-Nitropropane

Sodium Hydroxide

Ethanol (anhydrous)

Hydrochloric Acid (concentrated)

Diethyl ether

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnesium sulfate (anhydrous)

Distilled water

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

p,p'-dichlorobenzophenone (1 molar equivalent) in anhydrous ethanol.

To this solution, add 1-nitropropane (1.2 molar equivalents).

Prepare a solution of sodium hydroxide (1.5 molar equivalents) in ethanol and add it

dropwise to the reaction mixture at room temperature over a period of 30 minutes.

After the addition is complete, stir the reaction mixture at room temperature for 12-24 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, neutralize the reaction mixture by the slow addition of concentrated

hydrochloric acid until the pH is approximately 7.

Remove the ethanol under reduced pressure using a rotary evaporator.

Partition the resulting residue between diethyl ether and water.

Separate the organic layer, wash it with brine, and dry it over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic layer under reduced pressure to obtain

the crude product.

The crude Prolan can be purified by recrystallization from a suitable solvent such as ethanol

or hexane.

Synthesis of Bulan (1,1-bis(p-chlorophenyl)-2-
nitrobutane)
Materials:

p,p'-Dichlorobenzophenone
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1-Nitrobutane

Potassium Hydroxide

Methanol (anhydrous)

Sulfuric Acid (10% aqueous solution)

Ethyl acetate

Sodium sulfate (anhydrous)

Distilled water

Procedure:

Dissolve p,p'-dichlorobenzophenone (1 molar equivalent) in anhydrous methanol in a three-

necked flask fitted with a mechanical stirrer, a dropping funnel, and a thermometer.

Add 1-nitrobutane (1.2 molar equivalents) to the solution.

Cool the mixture in an ice bath to 0-5 °C.

Slowly add a solution of potassium hydroxide (1.5 molar equivalents) in methanol from the

dropping funnel, maintaining the temperature below 10 °C.

After the addition, allow the reaction mixture to warm to room temperature and stir for 12-24

hours.

Monitor the reaction by TLC. Once the starting material is consumed, cool the mixture in an

ice bath and acidify with a 10% aqueous sulfuric acid solution.

Remove the methanol under reduced pressure.

Extract the aqueous residue with ethyl acetate.

Combine the organic extracts, wash with water and then with brine, and dry over anhydrous

sodium sulfate.
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Filter and concentrate the organic phase to yield the crude Bulan.

Purify the product by column chromatography on silica gel or by recrystallization.
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Caption: General signaling pathway of the Henry reaction for Dilan component synthesis.

Experimental Workflow Diagram
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Caption: A typical experimental workflow for the synthesis of Prolan or Bulan.
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To cite this document: BenchChem. [Technical Guide to the Synthesis of Dilan Components].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604555#dilan-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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